Cas no 2228209-33-2 ({1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol
• CAS No: 2228209-33-2
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5899347
• PubChem ID: 165670964
• Update Time: 2025-11-01

{1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol
• 2228209-33-2
• {1-[(2-chloro-6-methoxyphenyl)methyl]cyclopropyl}methanol
• EN300-1977259

• Inchi： 1S/C12H15ClO2/c1-15-11-4-2-3-10(13)9(11)7-12(8-14)5-6-12/h2-4,14H,5-8H2,1H3
• InChI Key： UDBSBOWLVUQXJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC1(CO)CC1)OC

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol (CAS No. 2228209-33-2)

The compound {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol (CAS No. 2228209-33-2) is a specialized organic molecule featuring a unique cyclopropyl ring and a methanol functional group. Its structural complexity makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of a 2-chloro-6-methoxyphenyl moiety enhances its potential for selective binding interactions, which is critical in drug discovery and molecular design.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their metabolic stability and bioactivity. Researchers are particularly intrigued by how the methylcyclopropyl group in {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol influences its physicochemical properties, such as solubility and lipophilicity. These traits are vital for optimizing drug delivery systems, a hot topic in precision medicine and sustainable chemistry.

The synthesis of CAS No. 2228209-33-2 often involves multi-step organic reactions, including Grignard reactions or cross-coupling methodologies, which align with the growing trend toward green chemistry and atom economy. Environmental concerns have driven innovations in catalytic processes, reducing waste and energy consumption—a priority for industries complying with REACH regulations and carbon-neutral goals.

Applications of {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol extend to bioconjugation and proteomics, where its reactive hydroxyl group facilitates linker formation in antibody-drug conjugates (ADCs). This aligns with the booming interest in targeted cancer therapies and next-generation biologics. Additionally, its potential as a chiral building block in asymmetric synthesis caters to the demand for enantioselective catalysts in pharmaceutical manufacturing.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing—techniques frequently searched by chemists for quality control protocols. The compound’s stability under various pH and temperature conditions is another area of exploration, especially for formulators developing long-acting injectables or controlled-release formulations.

From a commercial perspective, CAS No. 2228209-33-2 is cataloged by specialty chemical suppliers focusing on high-value intermediates. Its niche applications resonate with the rise of custom synthesis services and contract research organizations (CROs), addressing the needs of startups and academic labs lacking in-house synthesis capabilities.

In summary, {1-(2-chloro-6-methoxyphenyl)methylcyclopropyl}methanol exemplifies the intersection of structural ingenuity and practical utility. Its relevance to drug development, green synthesis, and bioconjugation ensures its continued prominence in scientific literature and industrial pipelines.